4-bromo-N-(2-phenoxyethyl)benzamide

• IUPAC Name: 4-bromo-N-(2-phenoxyethyl)benzamide
• InChI: InChI=1S/C15H14BrNO2/c16-13-8-6-12(7-9-13)15(18)17-10-11-19-14-4-2-1-3-5-14/h1-9H,10-11H2,(H,17,18)
• InChI Key: UFUNLZPLYPNXKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCNC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C15H14BrNO2
• Molecular Weight: 320.18 g/mol

Description

4-bromo-N-(2-phenoxyethyl)benzamide, also known as BPEB, is a chemical compound that belongs to the benzamide family. It is a white crystalline substance that is used in scientific research for its pharmacological properties.

Mechanism of Action

The mechanism of action of 4-bromo-N-(2-phenoxyethyl)benzamide involves the blocking of dopamine D3 receptors in the brain. This results in the modulation of dopamine signaling, which is involved in reward processing and addiction-related behaviors. By blocking dopamine D3 receptors, 4-bromo-N-(2-phenoxyethyl)benzamide can reduce the reinforcing effects of drugs of abuse and prevent relapse.
Biochemical and Physiological Effects:
Studies have shown that 4-bromo-N-(2-phenoxyethyl)benzamide can modulate dopamine signaling in the brain, which can lead to changes in behavior and mood. It has been shown to reduce drug-seeking behavior and prevent relapse in animal models of addiction. It also has antipsychotic and antidepressant effects, which may be due to its ability to modulate dopamine signaling.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-N-(2-phenoxyethyl)benzamide in lab experiments is its selectivity for dopamine D3 receptors, which makes it a useful tool for studying the role of these receptors in addiction and other psychiatric disorders. However, its pharmacological properties may limit its use in certain experiments, and more research is needed to fully understand its effects.

Future Directions

There are several future directions for research on 4-bromo-N-(2-phenoxyethyl)benzamide. One area of interest is the development of more selective and potent dopamine D3 receptor antagonists for the treatment of addiction and other psychiatric disorders. Another area of research is the investigation of the long-term effects of 4-bromo-N-(2-phenoxyethyl)benzamide on behavior and brain function. Finally, more studies are needed to fully understand the mechanism of action of 4-bromo-N-(2-phenoxyethyl)benzamide and its potential therapeutic applications.

Scientific Research Applications

4-bromo-N-(2-phenoxyethyl)benzamide has been extensively studied for its pharmacological properties. It acts as a selective dopamine D3 receptor antagonist, which makes it a potential therapeutic agent for the treatment of drug addiction and other psychiatric disorders. It has also been shown to have antipsychotic and antidepressant effects in animal models.